Cas no 89500-39-0 (2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid
• CAS No: 89500-39-0
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 711828
• PubChem ID: 13221875
• Update Time: 2023-11-28

2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Serine,N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-
• BOC-METHYL-D,L-SERINE
• DL-Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl- (ZCI)
• N-[(1,1-Dimethylethoxy)carbonyl]-2-methylserine (ACI)
• 2-[(tert-Butoxycarbonyl)amino]-3-hydroxy-2-methylpropionic acid
• 2-[[(tert-Butoxy)carbonyl]amino]-3-hydroxy-2-methylpropanoic acid
• 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C9H17NO5/c1-8(2,3)15-7(14)10-9(4,5-11)6(12)13/h11H,5H2,1-4H3,(H,10,14)(H,12,13)
• InChI Key： FWRXDSRYWWYTPD-UHFFFAOYSA-N
• SMILES： O=C(NC(CO)(C)C(O)=O)OC(C)(C)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• Density: 1.207±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (46 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives